Cas no 53461-08-8 (4-Amino-N-3-(dimethylamino)propylbenzamide)

4-Amino-N-3-(dimethylamino)propylbenzamide structure
53461-08-8 structure
Product Name:4-Amino-N-3-(dimethylamino)propylbenzamide
CAS No:53461-08-8
MF:C12H19N3O
MW:221.298762559891
MDL:MFCD07658151
CID:357197
PubChem ID:428213
Update Time:2025-04-19

4-Amino-N-3-(dimethylamino)propylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-amino-N-[3-(dimethylamino)propyl]-
    • 4-amino-N-[3-(dimethylamino)propyl]benzamide
    • LS-08477
    • AMY36314
    • AKOS000140650
    • SB80201
    • CS-0314718
    • 4-Amino-N-(3-(dimethylamino)propyl)benzamide
    • SCHEMBL1559831
    • 4-amino-N-(3-dimethylamino-propyl)-benzamide
    • MFCD07658151
    • 53461-08-8
    • DTXSID30330246
    • 4-Amino-N-3-(dimethylamino)propylbenzamide
    • MDL: MFCD07658151
    • Inchi: 1S/C12H19N3O/c1-15(2)9-3-8-14-12(16)10-4-6-11(13)7-5-10/h4-7H,3,8-9,13H2,1-2H3,(H,14,16)
    • InChI Key: FEMQIZGAEIBWQU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N)NCCCN(C)C

Computed Properties

  • Exact Mass: 221.15297
  • Monoisotopic Mass: 221.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.36

4-Amino-N-3-(dimethylamino)propylbenzamide Pricemore >>

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